Cas no 1033598-98-9 (Benzenepropanol, α-(aminomethyl)-, (αS)-)

• Product Name: Benzenepropanol, α-(aminomethyl)-, (αS)-
• CAS No: 1033598-98-9
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 5814251
• PubChem ID: 53230508
• Update Time: 2024-01-16

Benzenepropanol, α-(aminomethyl)-, (αS)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, α-(aminomethyl)-, (αS)-
• 1033598-98-9
• EN300-1864487
• SCHEMBL5678156
• (2S)-1-amino-4-phenylbutan-2-ol

• Inchi： 1S/C10H15NO/c11-8-10(12)7-6-9-4-2-1-3-5-9/h1-5,10,12H,6-8,11H2/t10-/m0/s1
• InChI Key： LUPIFLARJQGECT-JTQLQIEISA-N
• SMILES： C1(CC[C@@H](CN)O)=CC=CC=C1

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.053±0.06 g/cm3(Predicted)
• Boiling Point: 316.8±30.0 °C(Predicted)
• pka: 12.71±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines